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Introduction
The combination of azaperone and ketamine is a widely utilized anesthetic protocol in swine for

various research and veterinary procedures. Azaperone, a butyrophenone neuroleptic,

provides sedation and tranquilization, while ketamine, a dissociative anesthetic, induces a state

of catalepsy and analgesia.[1][2] Their synergistic action allows for effective chemical restraint

with a wider safety margin compared to the use of either agent alone.[1] This document

provides detailed application notes, experimental protocols, and quantitative data on the use of

this combination for swine anesthesia.

Azaperone primarily acts as a dopamine D2 receptor antagonist in the central nervous system,

leading to sedation and a reduction in motor activity.[3][4][5] Ketamine is a non-competitive

antagonist of the N-methyl-D-aspartate (NMDA) receptor, which blocks the action of the

excitatory neurotransmitter glutamate, resulting in dissociative anesthesia and analgesia.[6][7]

[8] The combination of these two agents provides a balanced anesthetic state with good

muscle relaxation and hemodynamic stability.[1][2]
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The following table summarizes quantitative data from various studies on the use of azaperone

and ketamine combinations for swine anesthesia.
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Experimental Protocols
I. Intramuscular (IM) Anesthesia Protocol
This protocol is suitable for general anesthesia for minor surgical procedures or imaging.

1. Animal Preparation:

Fast the pigs for 6-8 hours prior to the procedure, with free access to water.[2]

Record the baseline weight of each animal to ensure accurate drug dosage calculation.

Prepare the injection site (e.g., caudal thigh or neck muscles) by cleaning it with an

appropriate antiseptic solution.

2. Drug Preparation and Administration:

Prepare a sterile solution of azaperone and ketamine. The drugs can be mixed in the same

syringe.

A common dosage is Azaperone (2-4 mg/kg) and Ketamine (10-20 mg/kg).[1][13]

Administer the drug combination via deep intramuscular injection.

3. Monitoring:

Continuously monitor vital signs, including heart rate, respiratory rate, and rectal

temperature.[9]

Assess the depth of anesthesia by checking for the absence of pedal and palpebral reflexes.

Pulse oximetry can be used to monitor oxygen saturation.[9]

4. Recovery:

Place the animal in a quiet, warm, and well-ventilated area for recovery.

Monitor the animal until it is able to maintain sternal recumbency.
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Provide supportive care as needed.

II. Intranasal (IN) Anesthesia Protocol
This protocol offers a less invasive alternative to intramuscular injection, with a faster onset and

shorter duration of action.[9]

1. Animal Preparation:

Follow the same fasting and weighing procedures as for the IM protocol.[2]

2. Drug Preparation and Administration:

Prepare a sterile solution of azaperone and ketamine, often in combination with midazolam

(e.g., Azaperone 3 mg/kg, Ketamine 7 mg/kg, Midazolam 0.3 mg/kg).[9]

Use a mucosal atomization device or a syringe with a nasal atomizer to administer the drug

solution into the nostrils of the pig.

Administer half of the total volume into each nostril.

3. Monitoring:

Monitor vital signs and anesthetic depth as described in the IM protocol.

4. Recovery:

Provide a suitable environment for recovery and monitor the animal closely, as described in

the IM protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.selleckchem.com/products/azaperone.html
https://www.vin.com/apputil/content/defaultadv1.aspx?id=3981724&hx0026;p%20id=11104&hx0026;
https://www.csgh.info/uploads/pdf/11365_en.pdf
https://madbarn.com/research/nmda-receptor-antagonists-and-pain-ketamine/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5148235/
https://www.frontiersin.org/journals/veterinary-science/articles/10.3389/fvets.2024.1408103/pdf
https://pubmed.ncbi.nlm.nih.gov/19239653/
https://pubmed.ncbi.nlm.nih.gov/19239653/
https://sat.gstsvs.ch/fileadmin/datapool_upload/IgJournal/Artikel/pdf/SAT_11_2017_Cap.pdf
https://pubmed.ncbi.nlm.nih.gov/3773452/
https://pubmed.ncbi.nlm.nih.gov/3773452/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10741165/
https://www.benchchem.com/product/b14140816#azaperone-and-ketamine-combination-for-swine-anesthesia-protocol
https://www.benchchem.com/product/b14140816#azaperone-and-ketamine-combination-for-swine-anesthesia-protocol
https://www.benchchem.com/product/b14140816#azaperone-and-ketamine-combination-for-swine-anesthesia-protocol
https://www.benchchem.com/product/b14140816#azaperone-and-ketamine-combination-for-swine-anesthesia-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14140816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14140816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14140816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

